Cas no 175277-81-3 (3-Pyridinecarbonylchloride, 5-chloro-1,2-dihydro-2-oxo-)

• Product Name: 3-Pyridinecarbonylchloride, 5-chloro-1,2-dihydro-2-oxo-
• CAS No: 175277-81-3
• MF: C₆H₃Cl₂NO₂
• MW: 191.999519586563
• CID: 111979
• PubChem ID: 45081691
• Update Time: 2025-04-18

3-Pyridinecarbonylchloride, 5-chloro-1,2-dihydro-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonylchloride, 5-chloro-1,2-dihydro-2-oxo-
• 5-chloro-2-oxo-1H-pyridine-3-carbonyl chloride
• 3-Pyridinecarbonylchloride,5-chloro-1,2-dihydro-2-oxo-(9CI)
• 5-Chloro-2-oxo-1,2-dihydropyridine-3-carbonyl chloride
• 175277-81-3
• DTXSID60664783

• Inchi： 1S/C6H3Cl2NO2/c7-3-1-4(5(8)10)6(11)9-2-3/h1-2H,(H,9,11)
• InChI Key： SXCSSXXDORTUBB-UHFFFAOYSA-N
• SMILES： ClC1=CNC(C(C(=O)Cl)=C1)=O

Computed Properties

• Exact Mass: 190.95419
• Monoisotopic Mass: 190.954
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2A^2

Experimental Properties

• PSA: 46.17